Cas no 922477-79-0 (2-3,9-dimethyl-7-(3-methylbutyl)-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-ylacetamide)

• Product Name: 2-3,9-dimethyl-7-(3-methylbutyl)-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-ylacetamide
• CAS No: 922477-79-0
• MF: C₁₆H₂₃N₇O₃
• MW: 361.398922204971
• CID: 5426858
• Update Time: 2025-07-09

2-3,9-dimethyl-7-(3-methylbutyl)-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 6,7,8,9-Tetrahydro-3,9-dimethyl-7-(3-methylbutyl)-6,8-dioxo[1,2,4]triazino[3,4-f]purine-1(4H)-acetamide
• 2-3,9-dimethyl-7-(3-methylbutyl)-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-ylacetamide

• Inchi： 1S/C16H23N7O3/c1-9(2)5-6-21-14(25)12-13(20(4)16(21)26)18-15-22(12)7-10(3)19-23(15)8-11(17)24/h9H,5-8H2,1-4H3,(H2,17,24)
• InChI Key： RJLCJEXQVQYJJG-UHFFFAOYSA-N
• SMILES： N12CC(C)=NN(CC(N)=O)C1=NC1=C2C(=O)N(CCC(C)C)C(=O)N1C

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 601.5±65.0 °C(Predicted)
• pka: 15.93±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 2-3,9-dimethyl-7-(3-methylbutyl)-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-ylacetamide

Recent Advances in the Study of 2-3,9-dimethyl-7-(3-methylbutyl)-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-ylacetamide (CAS: 922477-79-0)

The compound 2-3,9-dimethyl-7-(3-methylbutyl)-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-ylacetamide (CAS: 922477-79-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazino-purine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic pathways and receptor interactions. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key findings from recent research is the compound's ability to act as a potent inhibitor of specific kinases involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated that 922477-79-0 exhibits high selectivity and affinity for these targets, making it a candidate for further development in targeted therapies. Additionally, its structural features have been optimized to enhance bioavailability and reduce off-target effects, as evidenced by recent pharmacokinetic studies in animal models.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary data suggest that 2-3,9-dimethyl-7-(3-methylbutyl)-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-ylacetamide may modulate key pathways involved in neuroinflammation and oxidative stress, which are critical in conditions such as Alzheimer's and Parkinson's diseases. These findings are supported by recent publications in high-impact journals, highlighting the compound's multifaceted therapeutic potential.

Despite these promising results, challenges remain in the clinical translation of 922477-79-0. Issues such as scalability of synthesis, long-term toxicity, and formulation stability are currently under investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and accelerate the development of this compound into viable therapeutic agents.

In conclusion, the latest research on 2-3,9-dimethyl-7-(3-methylbutyl)-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-ylacetamide underscores its potential as a versatile and potent molecule in drug discovery. Continued exploration of its pharmacological properties and therapeutic applications is expected to yield significant advancements in the treatment of various diseases, paving the way for future clinical trials and commercialization.